3-((4-ethylphenyl)sulfonyl)-6,7-dimethoxy-1-(3-methylbenzyl)quinolin-4(1H)-one

• IUPAC Name: 3-(4-ethylphenyl)sulfonyl-6,7-dimethoxy-1-[(3-methylphenyl)methyl]quinolin-4-one
• InChI: InChI=1S/C27H27NO5S/c1-5-19-9-11-21(12-10-19)34(30,31)26-17-28(16-20-8-6-7-18(2)13-20)23-15-25(33-4)24(32-3)14-22(23)27(26)29/h6-15,17H,5,16H2,1-4H3
• InChI Key: OPZMJOOLEYCFHA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=CC(=C(C=C3C2=O)OC)OC)CC4=CC=CC(=C4)C
• Molecular Formula: C27H27NO5S
• Molecular Weight: 477.6 g/mol

Description

3-((4-ethylphenyl)sulfonyl)-6,7-dimethoxy-1-(3-methylbenzyl)quinolin-4(1H)-one is a chemical compound that belongs to the quinoline family. It has been widely studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology.

Scientific Research Applications

• Synthesis and Chemical Properties :

  • A study by Gorbunova and Mamedov (2006) describes the synthesis of similar quinoxalinones, highlighting methods that could be relevant for the compound . This process involves the condensation of ethyl 3-aryl-3-bromo-2-oxopropanoates with o-phenylenediamine, followed by oxidative dehydrobromination (Gorbunova & Mamedov, 2006).
  • Richter et al. (2022) conducted a study on the metabolic fate of similar synthetic cannabinoid receptor agonists, including their phase I and II metabolites. This research provides insights into the metabolic transformations that similar compounds may undergo (Richter et al., 2022).

• Potential Applications in Pharmacology :

  • A study by Mizuno et al. (2006) explores the synthesis of metabolites of a similar compound, which could inform the potential pharmacological applications of the compound (Mizuno et al., 2006).
  • Deady et al. (2003) investigated the cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines, which are structurally related to the compound . This research may provide insights into the potential cytotoxic properties of similar compounds (Deady et al., 2003).

• Chemical Transformations and Derivatives :

  • Studies by Costa, Nájera, and Sansano (2002) explore the synthetic applications of sulfones, including their use in preparing zwitterionic synthons. This research could be relevant to understanding the chemical transformations of the compound (Costa, Nájera, & Sansano, 2002).

• Antioxidant Properties :

  • Research by Hassan et al. (2017) on novel quinolinones demonstrates their antioxidant properties, which might be applicable to the compound (Hassan et al., 2017).